![molecular formula C9H10N4S B3362592 3-[3-(methylsulfanyl)-4H-1,2,4-triazol-4-yl]aniline CAS No. 1000933-40-3](/img/structure/B3362592.png)
3-[3-(methylsulfanyl)-4H-1,2,4-triazol-4-yl]aniline
Overview
Description
“3-[3-(methylsulfanyl)-4H-1,2,4-triazol-4-yl]aniline” is an organic compound with the molecular formula C9H10N4S. It has a molecular weight of 206.27 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1,2,4-triazole ring attached to an aniline group via a carbon atom. The triazole ring also has a methylsulfanyl group attached to it .Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of derivatives of 1,2,4-triazoles, including those with methylsulfanyl substituents, involves various chemical reactions that yield novel compounds with potential applications in materials science and catalysis. For example, the methylation of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol leads to unexpected derivatives, showcasing the versatility of triazole-based compounds in synthetic chemistry (Nikpour & Motamedi, 2015).
Triazole derivatives have been designed to favor anion–π and/or lone pair–π interactions, indicating their potential use in coordination chemistry and the design of supramolecular structures. This ability to form non-covalent interactions is crucial for developing advanced materials and molecular sensors (Costa et al., 2010).
Photoluminescence and Electronic Properties
- Copper(I) complexes incorporating amido-triazole ligands exhibit photoluminescence, demonstrating the potential of triazole derivatives in the development of light-emitting materials. These complexes, which show a range of emission colors, underline the role of triazole-based compounds in optoelectronic applications (Manbeck, Brennessel, & Eisenberg, 2011).
Antimicrobial and Biological Activity
- Some triazole and triazolothiadiazine derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds, by virtue of their structural diversity, have shown significant activity against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Kaplancikli et al., 2008).
Catalysis and Chemical Transformations
- Ruthenium-catalyzed C–H amidation of arenes using triazole derivatives as directing groups represents an environmentally benign protocol for C–N bond formation. This methodology highlights the role of triazole compounds in facilitating sustainable chemical transformations, producing N2 gas as the sole byproduct (Wang et al., 2016).
properties
IUPAC Name |
3-(3-methylsulfanyl-1,2,4-triazol-4-yl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4S/c1-14-9-12-11-6-13(9)8-4-2-3-7(10)5-8/h2-6H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJVPKYSXTNUDLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NN=CN1C2=CC=CC(=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.